Cas no 180868-99-9 (Ethyl 2,3-dichlorobenzoylformate)

• Product Name: Ethyl 2,3-dichlorobenzoylformate
• CAS No: 180868-99-9
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• MDL: MFCD09801402
• CID: 880772
• Update Time: 2026-04-29

Ethyl 2,3-dichlorobenzoylformate Chemical and Physical Properties

Names and Identifiers

• LogP
• Ethyl 2,3-dichlorobenzoylformate

• MDL： MFCD09801402
• Inchi： InChI=1S/C10H8Cl2O3/c1-2-15-10(14)9(13)6-4-3-5-7(11)8(6)12/h3-5H,2H2,1H3
• InChI Key： AHXVZWLBSUWYJX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=O)C1=C(C(=CC=C1)Cl)Cl

Computed Properties

• Exact Mass: 245.98514
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 43.37

Ethyl 2,3-dichlorobenzoylformate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 2,3-dichlorobenzoylformate

Comprehensive Overview of Ethyl 2,3-dichlorobenzoylformate (CAS No. 180868-99-9): Properties, Applications, and Industry Insights

Ethyl 2,3-dichlorobenzoylformate (CAS No. 180868-99-9) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This ester derivative, featuring a dichlorobenzoyl moiety, exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. With the growing demand for high-precision intermediates in pharmaceuticals, agrochemicals, and materials science, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Ethyl 2,3-dichlorobenzoylformate combines a benzoylformate backbone with two chlorine substituents at the 2- and 3-positions, enhancing its electrophilic character. This configuration enables selective reactions in cross-coupling, condensation, and cyclization processes—key topics frequently searched in modern organic synthesis forums. Recent trends in green chemistry have also spurred interest in optimizing its production methods to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical research, CAS 180868-99-9 serves as a precursor for bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. Its ester functionality allows facile derivatization, addressing the industry's need for modular synthetic routes—a hot topic in drug discovery discussions. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, reflecting the compound's importance in quality-critical applications.

From an industrial perspective, Ethyl 2,3-dichlorobenzoylformate finds utility in specialty chemical manufacturing, where its chlorinated aromatic segment contributes to thermal stability in polymer additives. Searches for "high-performance intermediates" or "custom synthesis reagents" often highlight such compounds. Safety data sheets emphasize standard laboratory handling protocols, though it remains non-classified under stringent regulatory lists, ensuring broad accessibility for research purposes.

Emerging applications in material science leverage the compound's ability to act as a building block for liquid crystals and organic semiconductors. This aligns with trending searches around "advanced functional materials" and "molecular electronics." Researchers are particularly intrigued by its potential in photoactive systems, where the dichloro-substitution pattern may influence light absorption properties—an area gaining traction in renewable energy studies.

Market analyses indicate steady growth in demand for CAS 180868-99-9, driven by expanding R&D investments in Asia-Pacific and North America. Suppliers frequently list it under categories like "fine chemicals" or "research-grade intermediates," with purity specifications (≥98%) being a key purchasing criterion. The compound's stability under ambient conditions further enhances its logistical advantages for global distribution networks.

For synthetic chemists, troubleshooting guides often address questions like "How to optimize yields in Ethyl 2,3-dichlorobenzoylformate reactions?"—highlighting the need for controlled reaction conditions. Recent patents disclose novel catalytic systems to improve its preparation efficiency, reflecting innovation in process chemistry. These developments cater to the growing emphasis on atom economy and waste reduction in chemical manufacturing.

In summary, Ethyl 2,3-dichlorobenzoylformate (CAS No. 180868-99-9) represents a versatile tool in modern chemistry, bridging academic research and industrial innovation. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring relevance, with ongoing studies continually uncovering new potential uses in cutting-edge technologies.